Cas no 1889221-15-1 ((6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid)

• Product Name: (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• CAS No: 1889221-15-1
• MF: C₇H₇BF₃NO₂
• MW: 204.942192316055
• MDL: MFCD20923615
• CID: 4709460
• PubChem ID: 91882763
• Update Time: 2025-05-20

(6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• FCH1613299
• AK672627
• AX8326574
• 6-methyl-5-(trifluoromethyl)pyridin-3-ylboronic acid
• CS-0162260
• DB-146060
• BPTCKBBULUZEIR-UHFFFAOYSA-N
• 1889221-15-1
• AKOS030624245
• DTXSID201189671
• BS-16386
• Boronic acid, B-[6-methyl-5-(trifluoromethyl)-3-pyridinyl]-
• MFCD20923615
• [6-methyl-5-(trifluoromethyl)pyridin-3-yl]boronic acid
• (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronicacid

• MDL： MFCD20923615
• Inchi： 1S/C7H7BF3NO2/c1-4-6(7(9,10)11)2-5(3-12-4)8(13)14/h2-3,13-14H,1H3
• InChI Key： BPTCKBBULUZEIR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CN=C1C)(F)F

Computed Properties

• Exact Mass: 205.0521931g/mol
• Monoisotopic Mass: 205.0521931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid

Recent Advances in the Application of (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid (CAS: 1889221-15-1) in Chemical Biology and Pharmaceutical Research

The boronic acid derivative (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid (CAS: 1889221-15-1) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This compound, characterized by its unique trifluoromethyl and boronic acid functional groups, has demonstrated significant potential in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its utility in creating novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this boronic acid derivative in the synthesis of reversible covalent inhibitors for SARS-CoV-2 main protease. The researchers found that the trifluoromethyl group enhanced the metabolic stability of the resulting compounds, while the boronic acid moiety facilitated reversible binding to the catalytic cysteine residue. This dual functionality resulted in inhibitors with improved pharmacokinetic properties and potent antiviral activity, demonstrating the compound's value in addressing current and emerging viral threats.

In cancer research, several pharmaceutical companies have incorporated (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid into their drug discovery pipelines. A recent patent application (WO2023056478) discloses its use as a critical intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The unique electronic properties imparted by the trifluoromethyl group were found to significantly enhance the binding affinity and selectivity of the resulting compounds, while the boronic acid functionality enabled targeted delivery to tumor tissues.

The compound's utility extends beyond therapeutic applications. A 2024 study in ACS Chemical Biology demonstrated its effectiveness as a molecular probe for studying protein-protein interactions. Researchers utilized the boronic acid moiety for site-specific conjugation to proteins, while the pyridine ring served as a spectroscopic handle for detection. This dual functionality enabled real-time monitoring of dynamic biological processes with unprecedented spatial and temporal resolution.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid. A 2023 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improved yield (85%) and purity (>99%) while reducing production costs and environmental impact. This technological advancement has made the compound more accessible for both academic and industrial research applications.

Looking forward, the unique properties of (6-Methyl-5-(trifluoromethyl)pyridin-3-yl)boronic acid position it as a versatile tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation, antibody-drug conjugates, and as a component of novel biomaterials. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is expected to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.